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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid
CAS No.: 18710-86-6
Cat. No.: B178851
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-2-nitrophenylacetic
acid, detailing its chemical identifiers, synonyms, and relevant (though limited) experimental
data. Due to the sparse availability of biological data for this specific isomer, this guide also
contextualizes its relevance through the synthesis of a closely related and pharmaceutically
significant compound, Ropinirole, which utilizes the isomer 2-Methyl-3-nitrophenylacetic acid.

Chemical Synonyms and Identifiers

A clear and unambiguous identification of chemical compounds is paramount in research and
development. The following table summarizes the key identifiers and synonyms for 3-Methyl-2-
nitrophenylacetic acid.
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Identifier Type Data

IUPAC Name 2-(3-methyl-2-nitrophenyl)acetic acid
CAS Number 18710-86-6

PubChem CID 13778936

Molecular Formula CoHoNOa4

Molecular Weight 195.17 g/mol

Synonyms 3-Methyl-2-nitrophenylacetic acid

2-(3-Methyl-2-nitrophenyl)acetic acid

2-nitro-3-Methyl-benzeneacetic acid

3-(Carboxymethyl)-2-nitrotoluene

2-(Carboxymethyl)-6-methylnitrobenzene

Experimental Protocols

While specific experimental protocols for the biological application of 3-Methyl-2-
nitrophenylacetic acid are not readily available in published literature, a detailed synthesis
protocol for the closely related isomer, 2-Methyl-3-nitrophenylacetic acid, is available and
provides a valuable reference for synthetic chemists. This compound serves as a key
intermediate in the synthesis of Ropinirole, a dopamine agonist used in the treatment of
Parkinson's disease.[1][2][3]

Synthesis of 2-Methyl-3-nitrophenylacetic Acid

The following protocol is adapted from a patented synthesis method.[3]

Objective: To synthesize 2-Methyl-3-nitrophenylacetic acid via nitration of 2-methylphenylacetic

acid.
Materials:

e 2-methylphenylacetic acid
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Acetic anhydride

Dichloromethane

98% Nitric acid

Reaction flask with thermometer and stirring apparatus

Filtration apparatus
Procedure:

 In areaction flask equipped with a thermometer and a stirring apparatus, add 20g (0.133
mol) of 2-methylphenylacetic acid, 15g (0.147 mol) of acetic anhydride, and 20 mL of
dichloromethane.

 Stir the mixture and cool the reaction temperature to 0°C.

e Slowly add 12.99g (0.205 mol) of 98% concentrated nitric acid dropwise to the reaction
mixture.

» After the dropwise addition is complete, maintain the reaction temperature between 5-10°C
and continue the reaction for 1.0 hour.

o Upon completion, filter the reaction mixture to isolate the crude product.

o The resulting solid is 2-methyl-3-nitrophenylacetic acid. The reported yield is approximately
59.6%.[3]

Characterization Data (for 2-Methyl-3-nitrophenylacetic acid):[3]
e IR (KBr,cm~1): 1718 and 1264 (C=0 of COOH), 1525 and 1334 (NO2)

e 1H NMR (500MHz, DMSO-de): & 2.28 (3H, s, CHs), 3.79 (2H, s, CHz), 7.37-7.40 (1H, t), 7.54-
7.55 (1H, d), 7.73-7.74 (1H, d), 12.56 (1H, s, COOH)

Logical Relationships and Workflows
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Given the absence of published biological signaling pathways for 3-Methyl-2-
nitrophenylacetic acid, a diagram illustrating the synthetic workflow for a related compound,
Ropinirole, is provided. This demonstrates the utility of nitrophenylacetic acid derivatives in
pharmaceutical synthesis.
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Click to download full resolution via product page

Synthetic workflow for Ropinirole from 2-Methyl-3-nitrophenylacetic acid.

Conclusion

3-Methyl-2-nitrophenylacetic acid is a well-defined chemical entity with established
identifiers. While direct biological applications and associated signaling pathways remain
uncharacterized in publicly available literature, the synthetic utility of its isomer, 2-Methyl-3-
nitrophenylacetic acid, in the production of the pharmaceutical agent Ropinirole, highlights the
potential importance of this class of compounds in drug discovery and development. Further
research is warranted to explore the biological activities of 3-Methyl-2-nitrophenylacetic acid
and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-Depth Technical Guide: 3-Methyl-2-nitrophenylacetic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178851/docs#in-depth-technical-guide-3-methyl-2-
nitrophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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